Cas no 2580201-27-8 (5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2580201-27-8
• MF: C₁₅H₁₆FN₃O₄
• MW: 321.303647041321
• CID: 5659032
• PubChem ID: 165893025
• Update Time: 2025-05-20

5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723767
• 5-{[(tert-butoxy)carbonyl]amino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid
• 2580201-27-8
• 5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C15H16FN3O4/c1-15(2,3)23-14(22)18-12-11(13(20)21)17-8-19(12)10-7-5-4-6-9(10)16/h4-8H,1-3H3,(H,18,22)(H,20,21)
• InChI Key： RTLWQDYSWFLSRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C=NC(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.11248416g/mol
• Monoisotopic Mass: 321.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid

5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580201-27-8, known as 5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a 1H-imidazole ring system substituted with a tert-butoxycarbonylamino group at position 5 and a 2-fluorophenyl group at position 1, along with a carboxylic acid moiety at position 4.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and protective group strategies. The tert-butoxycarbonyl (Boc) group plays a critical role in protecting the amine functionality during the synthesis process, ensuring the stability and selectivity of intermediate steps. Recent advancements in asymmetric synthesis and catalytic methodologies have further enhanced the efficiency and scalability of producing this compound, making it more accessible for preclinical studies.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. The imidazole ring system is known to exhibit significant pharmacokinetic properties, including good bioavailability and metabolic stability. The presence of the 2-fluorophenyl group introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its enzymatic inhibitory properties, this compound has shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs), which are key targets in the development of treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The carboxylic acid group at position 4 contributes to the molecule's ability to form hydrogen bonds with receptor residues, enhancing its binding affinity. Computational modeling studies have further elucidated the molecular interaction mechanisms, providing insights into how structural modifications can be made to optimize pharmacodynamic properties.

The integration of this compound into drug delivery systems has also been explored. The tert-butoxycarbonyl group can act as a bioresponsive linker, enabling controlled drug release under specific physiological conditions. For instance, upon exposure to acidic environments or enzymatic cleavage, the Boc group can be selectively removed, releasing the active drug moiety. This property makes it an attractive candidate for targeted drug delivery systems, particularly in cancer therapy where localized drug release can minimize systemic toxicity.

Recent advancements in green chemistry have also influenced the development of sustainable synthetic routes for this compound. Researchers have successfully implemented catalytic hydrogenation and biocatalytic transformations to reduce waste generation and improve atom economy. These eco-friendly approaches not only align with global sustainability goals but also lower production costs, making large-scale manufacturing more feasible.

In conclusion, 5-{(tert-butoxy)carbonylamino}-1-(2-fluorophenyl)-1H-imidazole-4-carboxylic acid represents a cutting-edge molecule with multifaceted applications in pharmaceutical research. Its unique structural features, combined with advancements in synthetic methodologies and drug delivery systems, position it as a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.